Cas no 338406-70-5 (2-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-sulfanyl)aniline)

• Product Name: 2-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-sulfanyl)aniline
• CAS No: 338406-70-5
• MF: C₁₂H₈ClF₃N₂S
• MW: 304.718530654907
• CID: 3143279
• PubChem ID: 1473919
• Update Time: 2025-06-11

2-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-sulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-sulfanyl)aniline
• 338406-70-5
• 2-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}aniline
• 2-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)thio)aniline
• 2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanylaniline
• AKOS005087739
• 3H-010
• HMS1364N16
• Bionet2_000302
• MFCD00214878
• 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]sulfanyl}aniline

• MDL： MFCD00214878
• Inchi： 1S/C12H8ClF3N2S/c13-8-5-7(12(14,15)16)6-18-11(8)19-10-4-2-1-3-9(10)17/h1-6H,17H2
• InChI Key： YNEQBEJEISFMLI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1SC1C=CC=CC=1N

Computed Properties

• Exact Mass: 304.0048816Da
• Monoisotopic Mass: 304.0048816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 64.2Ų

Additional information on 2-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-sulfanyl)aniline

Recent Advances in the Study of 2-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-sulfanyl)aniline (CAS: 338406-70-5)

The compound 2-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-sulfanyl)aniline (CAS: 338406-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent studies have focused on the synthesis and characterization of 2-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-sulfanyl)aniline, revealing its unique structural features that make it a promising candidate for further investigation. The presence of the trifluoromethyl group and the chloro-substituted pyridine ring in its structure has been shown to enhance its binding affinity to specific biological targets, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of research has been the compound's potential as an inhibitor of certain kinases and other enzymes involved in inflammatory and oncogenic pathways. Preliminary in vitro studies have demonstrated its efficacy in suppressing the activity of these enzymes at micromolar concentrations, suggesting its utility in the development of novel therapeutic agents for conditions such as cancer and autoimmune diseases.

In addition to its enzymatic inhibitory properties, 2-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-sulfanyl)aniline has also been investigated for its role in modulating cellular signaling pathways. Recent findings indicate that the compound can interfere with key signaling cascades, such as the NF-κB and MAPK pathways, which are critical in the regulation of immune responses and cell proliferation. These insights open new avenues for the development of targeted therapies.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of the compound. Current research efforts are directed toward improving its bioavailability and reducing potential off-target effects through structural modifications and formulation strategies. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-([3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-sulfanyl)aniline (CAS: 338406-70-5) represents a valuable scaffold for drug discovery, with demonstrated potential in targeting a range of biological pathways. Continued research into its mechanisms of action and therapeutic applications will be essential for realizing its full potential in the pharmaceutical industry.